Cas no 2229122-46-5 (O-1-(6-bromopyridin-2-yl)ethylhydroxylamine)

• Product Name: O-1-(6-bromopyridin-2-yl)ethylhydroxylamine
• CAS No: 2229122-46-5
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 6363739
• PubChem ID: 165687403
• Update Time: 2025-10-25

O-1-(6-bromopyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(6-bromopyridin-2-yl)ethylhydroxylamine
• EN300-1918752
• 2229122-46-5
• O-[1-(6-bromopyridin-2-yl)ethyl]hydroxylamine

• Inchi： 1S/C7H9BrN2O/c1-5(11-9)6-3-2-4-7(8)10-6/h2-5H,9H2,1H3
• InChI Key： XWXROJHXFPLBMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C)ON)=N1

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on O-1-(6-bromopyridin-2-yl)ethylhydroxylamine

O-1-(6-Bromopyridin-2-yl)Ethylhydroxylamine: A Comprehensive Overview

O-1-(6-Bromopyridin-2-yl)ethylhydroxylamine, identified by the CAS registry number 2229122-46-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromopyridine ring and an ethylhydroxylamine group. The bromine atom at the 6-position of the pyridine ring introduces distinct electronic and steric properties, making this compound a valuable substrate for various chemical reactions and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of O-1-(6-bromopyridin-2-yl)ethylhydroxylamine. Researchers have employed a variety of methodologies, including nucleophilic aromatic substitution and hydroxylamine coupling reactions, to construct this compound. These methods not only enhance the yield but also ensure high purity, which is critical for its application in biological assays and material science.

The structural features of O-1-(6-bromopyridin-2-yl)ethylhydroxylamine make it a promising candidate for exploring novel drug delivery systems. The hydroxylamine group is known for its ability to form stable aminal bonds, which are widely used in peptide synthesis and drug conjugation. Additionally, the pyridine ring provides a rigid framework that can enhance the bioavailability and stability of drug molecules.

In terms of biological activity, studies have shown that O-1-(6-bromopyridin-2-yl)ethylhydroxylamine exhibits potential as an anti-inflammatory agent. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a subject of interest for developing new therapeutic agents. Furthermore, recent research has highlighted its role as a catalyst in asymmetric synthesis, demonstrating its versatility in both organic and medicinal chemistry.

The application of O-1-(6-bromopyridin-2-ylium)ethylhydroxylamine extends beyond pharmacology into materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of new semiconducting materials. Researchers are actively exploring its potential as a building block for organic field-effect transistors (OFETs), where its stability and conductivity are highly desirable.

From an environmental perspective, the synthesis and application of O-1-(6-bromopyridin-something) have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable chemical practices.

In conclusion, O-something stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.